Cas no 330191-13-4 (N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide)

• Product Name: N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide
• CAS No: 330191-13-4
• MF: C₂₃H₂₂N₂O₂S
• MW: 390.497984409332
• CID: 6441610
• Update Time: 2025-06-30

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide
• N-(5-benzoyl-4-phenylthiazol-2-yl)cyclohexanecarboxamide
• Cyclohexanecarboxamide, N-(5-benzoyl-4-phenyl-2-thiazolyl)-

• Inchi： 1S/C23H22N2O2S/c26-20(17-12-6-2-7-13-17)21-19(16-10-4-1-5-11-16)24-23(28-21)25-22(27)18-14-8-3-9-15-18/h1-2,4-7,10-13,18H,3,8-9,14-15H2,(H,24,25,27)
• InChI Key： WYURQPZEHMEXMV-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC(C3=CC=CC=C3)=C(C(=O)C3=CC=CC=C3)S2)=O)CCCCC1

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• pka: 8.11±0.70(Predicted)

Additional information on N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide

Professional Introduction to N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide (CAS No. 330191-13-4)

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide, with the CAS number 330191-13-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly its thiazole and benzoyl substituents, contribute to its unique chemical properties and potential therapeutic applications.

The cyclohexanecarboxamide moiety in the molecular structure of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide plays a crucial role in determining its pharmacological behavior. This functional group is known for its ability to enhance the solubility and bioavailability of pharmaceutical compounds, which is a critical factor in drug design. Additionally, the presence of a phenyl ring at the 4-position of the thiazole core introduces additional conformational flexibility, allowing for diverse interactions with biological targets.

In recent years, there has been a surge in research focused on thiazole derivatives due to their broad spectrum of biological activities. Thiazole compounds are known to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of atoms in N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide makes it a particularly interesting candidate for further investigation. The benzoyl group at the 5-position of the thiazole ring is believed to modulate the electronic properties of the molecule, thereby influencing its binding affinity to biological receptors.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have been exploring its efficacy in various preclinical models, focusing on its ability to interact with key enzymes and receptors involved in disease pathways. For instance, studies have suggested that derivatives of this compound may inhibit certain kinases that are overexpressed in cancer cells, thereby blocking tumor growth and proliferation. These findings have opened up new avenues for developing targeted therapies against various forms of cancer.

The synthesis of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the thiazole ring is typically achieved through condensation reactions between appropriate precursors, while the benzoyl and cyclohexanecarboxamide groups are incorporated via subsequent functionalization steps. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary studies have indicated that this compound exhibits favorable pharmacokinetic profiles in animal models, suggesting good bioavailability and moderate metabolic clearance rates. These findings are encouraging for further development into clinical candidates.

In addition to its potential therapeutic applications, N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide has also attracted interest from researchers working on drug delivery systems. The compound's ability to form stable complexes with polymers or nanoparticles has been explored as a means to enhance its delivery efficiency and target specificity. Such formulations could improve treatment outcomes by ensuring that the active ingredient reaches its intended site of action while minimizing off-target effects.

The future direction of research on N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide is likely to focus on expanding its chemical diversity through structural modifications. By introducing different substituents or altering the core scaffold, researchers aim to identify analogs with enhanced potency and selectivity. Computational modeling and high-throughput screening techniques will play a crucial role in this process by enabling rapid evaluation of large libraries of compounds.

The significance of this compound extends beyond academic research; it holds promise for addressing unmet medical needs in various therapeutic areas. As our understanding of disease mechanisms continues to evolve, so does our capacity to design molecules that can modulate these processes effectively. N-(5-benzoyl-4-phenyl-1,3-thiazol-2-ytl)cyclohexanecarboxamide represents a testament to the ingenuity and perseverance of medicinal chemists who strive to develop innovative solutions for human health challenges.